Cas no 2034546-99-9 (3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea)

• Product Name: 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea
• CAS No: 2034546-99-9
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5352714
• Update Time: 2025-08-05

3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(2-methoxyphenyl)urea
• 1-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(2-methoxyphenyl)urea
• 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea

• Inchi： 1S/C19H20N2O4/c1-19(23,17-11-13-7-3-5-9-15(13)25-17)12-20-18(22)21-14-8-4-6-10-16(14)24-2/h3-11,23H,12H2,1-2H3,(H2,20,21,22)
• InChI Key： QTDWBGGKEGNPBE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(C)(CNC(NC1C=CC=CC=1OC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• XLogP3: 2.4
• Topological Polar Surface Area: 83.7

Additional information on 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea

Professional Introduction to Compound with CAS No. 2034546-99-9 and Product Name: 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea

The compound with the CAS number 2034546-99-9 and the product name 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as benzofuran, hydroxypropyl, and methoxyphenyl makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in drug discovery. The benzofuran moiety, in particular, is known for its role in various bioactive molecules, including natural products and synthetic drugs. Studies have demonstrated that benzofuran derivatives exhibit a wide range of biological activities, such as anti-inflammatory, antioxidant, and anticancer properties. The incorporation of this moiety into the compound 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea suggests that it may possess similar beneficial effects.

The hydroxypropyl group in the molecular structure contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. This group can enhance the compound's ability to interact with biological targets, thereby improving its pharmacological efficacy. Additionally, the methoxyphenyl group adds another layer of complexity to the molecule, potentially influencing its metabolic stability and binding affinity to enzymes or receptors.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate specific biological pathways. The compound 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea has been investigated for its potential role in targeting enzymes involved in inflammation and oxidative stress. Preliminary studies have shown that derivatives of this compound can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of chronic inflammatory diseases.

Moreover, the structural features of this compound make it a promising candidate for further optimization through computational modeling and high-throughput screening. Advanced techniques such as molecular docking and quantum mechanical calculations have been employed to predict the binding interactions between this compound and biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its potential therapeutic effects.

The synthesis of 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzofuran core of the molecule.

As research progresses, the applications of this compound are expected to expand into other therapeutic areas. For instance, its potential role in neurodegenerative diseases has been explored due to its ability to cross the blood-brain barrier and interact with central nervous system targets. Additionally, its anti-proliferative properties make it a candidate for further investigation in oncology research.

In conclusion, the compound with CAS number 2034546-99-9 and product name 3-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-1-(2-methoxyphenyl)urea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for designing novel therapeutic agents. Ongoing research efforts are expected to uncover new applications for this compound in various medical fields.